N-(4-fluorophenyl)-2-((4-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[4-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H22FN3O2S2/c1-13-3-2-8-23(10-13)18(25)9-16-11-26-19(22-16)27-12-17(24)21-15-6-4-14(20)5-7-15/h4-7,11,13H,2-3,8-10,12H2,1H3,(H,21,24)
• InChI Key: LTWAUSCTROMISC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2S2
• Molecular Weight: 407.5 g/mol
• CAS No.: 941874-05-1

Description

N-(4-fluorophenyl)-2-((4-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H22FN3O2S2 and its molecular weight is 407.52. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Activity

Research on structurally related compounds has demonstrated significant potential in the development of new therapeutic agents. For instance, derivatives of similar N-phenylacetamide structures have shown notable anti-inflammatory activity, suggesting their use in the treatment of inflammatory diseases (Sunder & Maleraju, 2013). Additionally, compounds within this chemical family have been evaluated for their anticancer activity, with some showing promising results against various cancer cell lines, indicating a potential role in cancer therapy (Abu-Melha, 2021).

Antimicrobial and Antifungal Effects

The synthesis and biological evaluation of N-phenylacetamide derivatives have revealed their potent antimicrobial and antifungal activities. Such compounds have been designed to incorporate arylthiazole moieties, which have shown efficacy against a range of bacterial and fungal pathogens, suggesting their application in addressing antibiotic resistance and developing new antimicrobial agents (Lu et al., 2020).

Hepatic Metabolism and Endocrine Effects

Exploratory studies on compounds with a similar chemical backbone have demonstrated the ability to induce hepatic metabolism changes, affecting circulating thyroid hormone levels in experimental models. This indicates a potential research avenue for understanding the extrathyroidal regulation of thyroid hormones and developing treatments for related disorders (Christenson et al., 1996).

Environmental and Agricultural Applications

Some derivatives are explored for their use in environmental science and agriculture, particularly as herbicides. The analysis and detection of such compounds in natural water sources highlight their relevance in environmental monitoring and the development of more sustainable agricultural practices (Zimmerman et al., 2002).